Cas no 864436-94-2 (5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylic acid
• CAS No: 864436-94-2
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD21607196
• CID: 2114797
• PubChem ID: 58182203
• Update Time: 2025-09-27

5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[[(1,1-dimethylethoxy)carbonyl]amino]-4-Thiazolecarboxylic acid
• 5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylic acid
• 5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylic acid
• 5-((tert-Butoxycarbonyl)amino)thiazole-4-carboxylic acid
• DA-38157
• 5-((tert-Butoxycarbonyl)amino)thiazole-4-carboxylicacid
• SCHEMBL2520632
• 5-(BOC-AMINO)-THIAZOLE-4-CARBOXYLIC ACID
• 5-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• 864436-94-2
• EN300-199350
• 5-(tert-butoxycarbonylamino)thiazole-4-carboxylic acid
• DTXSID101168147
• BS-29834
• SXJLZPMJYRHYDV-UHFFFAOYSA-N

• MDL： MFCD21607196
• Inchi： 1S/C9H12N2O4S/c1-9(2,3)15-8(14)11-6-5(7(12)13)10-4-16-6/h4H,1-3H3,(H,11,14)(H,12,13)
• InChI Key： SXJLZPMJYRHYDV-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.05177804Da
• Monoisotopic Mass: 244.05177804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų